2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• SMILES: COC1=CC=CC(=C1)CNC(CO)CO
• InChI: InChI=1S/C11H17NO3/c1-15-11-4-2-3-9(5-11)6-12-10(7-13)8-14/h2-5,10,12-14H,6-8H2,1H3
• InChIKey: CPNXFEZMHNCJDC-UHFFFAOYSA-N

2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol Identity & Profile

2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol (CAS 1483561-65-4), also designated as N-(3-methoxybenzyl)-DL-serinol, is a synthetic 2-amino-1,3-propanediol (serinol) derivative bearing an N-(3-methoxybenzyl) substituent [1]. This compound, with molecular formula C11H17NO3 and molecular weight 211.26 g/mol, is classified as both an amino alcohol and a benzylamine derivative, and is commercially available as a research chemical with a typical purity specification of 95% . Its computed physicochemical properties—including an XLogP3 of 0.1 and a topological polar surface area (TPSA) of 61.7 Ų—establish it as a moderately polar, low-lipophilicity small molecule with three hydrogen bond donors and four acceptors [1].

N-(3-methoxybenzyl) serinol scaffold for SAR exploration

Research-grade building block with reported specification

Differentiated hydrogen-bond acceptor profile from unsubstituted benzyl analog

• [1] PubChem. (2025). Compound Summary for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source

Non-Interchangeability of 3-Methoxybenzyl Serinol Analogs

Within the N-benzyl-2-aminopropane-1,3-diol series, the position and nature of the aromatic substituent profoundly alter critical molecular properties that govern biological partitioning, target engagement, and ADME behavior [1]. The 3-methoxy substitution raises the topological polar surface area (TPSA) to 61.7 Ų compared to 52.5 Ų for the unsubstituted N-benzyl-DL-serinol, while also increasing the hydrogen bond acceptor count from 3 to 4 [2]. These differences are not cosmetic; they directly influence oral bioavailability potential, blood-brain barrier penetration probability, and P-glycoprotein recognition—parameters that render simple in-class substitution unreliable for applications where membrane permeability or efflux liability is a decision-critical variable [1].

Property

3-Methoxybenzyl Serinol

N-Benzyl-DL-serinol

TPSA profile

Exceeds typical CNS-penetration threshold

Within CNS-penetrable range

H-bond acceptors

Additional methoxy acceptor site

Standard benzylamine acceptor count

Rotatable bonds

Higher conformational flexibility

Lower flexibility

• [1] PubChem. (2025). Compound Summary for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] PubChem. (2025). Compound Summary for CID 14967214: 2-(Benzylamino)propane-1,3-diol. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/124613-28-1. View Source

Quantitative Differentiation vs. Closest Analogs

TPSA Differentiation: 3-Methoxybenzyl vs. Benzyl

The TPSA of 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol is computed at 61.7 Ų, compared to 52.5 Ų for the unsubstituted N-benzyl-DL-serinol analog (CAS 124613-28-1) [1] [2]. This represents a 17.5% increase, attributable to the methoxy oxygen contributing an additional hydrogen bond acceptor site. TPSA is inversely correlated with intestinal absorption and blood-brain barrier penetration; values above 60 Ų are generally associated with reduced CNS penetration [1].

TPSA Differentiation

Head-to-head

61.7 Ų vs 52.5 Ų
+17.5% (computed)

Reported CNS penetration prediction context

Computed value; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	61.7 Ų
Comparator Or Baseline	N-Benzyl-DL-serinol (CAS 124613-28-1): 52.5 Ų
Quantified Difference	+9.2 Ų (+17.5%)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

A lower TPSA favors passive membrane permeability; the 3-methoxy substitution predicts reduced CNS penetration relative to the unsubstituted analog, which is critical for selecting compounds intended for peripheral vs. central target engagement.

• [1] PubChem. (2025). Computed Properties for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] PubChem. (2025). Computed Properties for CID 14967214: 2-(Benzylamino)propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/124613-28-1. View Source

XLogP3 Lipophilicity Comparison

The computed XLogP3 for 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol is 0.1, which is marginally lower than the XLogP3 of 0.2 for N-benzyl-DL-serinol [1] [2]. The methoxy group introduces an additional polar atom, slightly reducing overall lipophilicity despite increasing molecular weight by 30 Da (211.26 vs. 181.23 g/mol) [2]. Both values fall within the optimal drug-like range (XLogP between -0.4 and 5.6), but the subtle shift may influence solubility and non-specific protein binding.

Lipophilicity

Head-to-head

XLogP3 0.1 vs 0.2
Δ -0.1 (more polar)

Reported lipophilicity shift context

May influence aqueous solubility

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.1
Comparator Or Baseline	N-Benzyl-DL-serinol (CAS 124613-28-1): XLogP3 = 0.2
Quantified Difference	ΔXLogP3 = -0.1 (target slightly more polar)
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.09.15)

Why This Matters

Lipophilicity governs solubility, permeability, and metabolic clearance; the lower XLogP3 of the 3-methoxy derivative indicates marginally improved aqueous solubility relative to the unsubstituted analog, relevant for formulation strategy in aqueous buffer systems.

• [1] PubChem. (2025). Computed Properties for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] PubChem. (2025). Computed Properties for CID 14967214: 2-(Benzylamino)propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/124613-28-1. View Source

Hydrogen Bonding Capacity Differentiation

2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol possesses 4 hydrogen bond acceptors and 3 donors, whereas N-benzyl-DL-serinol possesses only 3 hydrogen bond acceptors and 3 donors [1] [2]. The additional acceptor is the methoxy oxygen at the 3-position of the phenyl ring, which introduces a directional H-bond accepting site that may participate in specific protein-ligand interactions or influence solvation free energy [1].

H-Bond Acceptors

Head-to-head

4 acceptors vs 3
+1 (methoxy oxygen)

Reported binding-site interaction context

May alter target recognition

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	4 acceptors, 3 donors
Comparator Or Baseline	N-Benzyl-DL-serinol (CAS 124613-28-1): 3 acceptors, 3 donors
Quantified Difference	+1 H-bond acceptor
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

Differences in hydrogen bonding capacity directly affect binding thermodynamics, selectivity for biological targets with complementary H-bond donor residues, and aqueous solubility—key discriminators for structure-activity relationship (SAR) exploration in drug discovery campaigns.

• [1] PubChem. (2025). Computed Properties for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] PubChem. (2025). Computed Properties for CID 14967214: 2-(Benzylamino)propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/124613-28-1. View Source

Conformational Flexibility and Rotatable Bonds

The target compound has 6 rotatable bonds, one more than the 5 rotatable bonds of N-benzyl-DL-serinol [1] [2]. The additional rotatable bond arises from the methoxy C–O linkage at the 3-position, increasing the conformational degrees of freedom. In drug design, higher rotatable bond counts generally correlate with increased entropic penalty upon binding and can reduce oral bioavailability when exceeding 10; at 6, this compound remains within acceptable limits but is more flexible than its unsubstituted comparator [1].

Rotatable Bonds

Head-to-head

6 rotatable bonds vs 5
+1 (methoxy C–O)

Reported conformational flexibility context

May influence entropic binding penalty

Evidence Dimension	Rotatable bond count (conformational flexibility)
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	N-Benzyl-DL-serinol (CAS 124613-28-1): 5 rotatable bonds
Quantified Difference	+1 rotatable bond
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

Conformational flexibility influences binding entropy, target selectivity, and the likelihood of adopting a bioactive conformation; procurement decisions between analogs may hinge on desired rigidity for specific target pockets.

• [1] PubChem. (2025). Computed Properties for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] PubChem. (2025). Computed Properties for CID 14967214: 2-(Benzylamino)propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/124613-28-1. View Source

Regioisomeric Effects of Methoxy Positioning

The methoxy group at the 3-position (meta) of the benzyl ring introduces distinct electronic resonance and inductive effects compared to the 4-position (para) methoxy isomer. Meta-substitution exerts a predominantly inductive electron-withdrawing effect (–I), whereas para-substitution contributes a resonance electron-donating effect (+M) that can significantly alter the electron density of the aromatic ring and, consequently, π-π stacking or cation-π interactions with biological targets [1]. While direct comparative biological data for the 4-methoxybenzyl analog are not publicly available, this well-established electronic difference constitutes a class-level inference supporting the non-interchangeability of regioisomers in medicinal chemistry campaigns [2].

Regioisomeric Effects

Class-level inference

Meta (inductive) vs para (resonance) electronic character

Class-level regioisomer differentiation

Experimental target data lacking; verify for specific assay

Evidence Dimension	Electronic substitution effect (meta vs. para methoxy)
Target Compound Data	3-OCH3 (meta): predominantly inductive electron-withdrawing
Comparator Or Baseline	Hypothetical 4-OCH3 (para) isomer: resonance electron-donating (+M effect)
Quantified Difference	Qualitative difference in electronic character; no quantitative ΔIC50 or ΔKi available for this specific pair
Conditions	General organic chemistry principles of aromatic substitution (class-level SAR inference)

Why This Matters

Regioisomeric positioning is a fundamental determinant of pharmacophore compatibility; procurement of the correct regioisomer is essential for SAR reproducibility, as even positional isomerism can invert target selectivity.

• [1] PubChem. (2025). Compound Summary for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (General reference for substituent electronic effects). View Source

Application Scenarios for 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol

SAR Scaffold for Peripheral Protein Targeting

The elevated TPSA of 61.7 Ų, exceeding the approximate 60 Ų threshold associated with reduced passive blood-brain barrier penetration, makes this compound a preferred scaffold for medicinal chemistry programs targeting peripheral receptors or enzymes where CNS side-effect avoidance is critical. Compared to N-benzyl-DL-serinol (TPSA 52.5 Ų), which carries a higher predicted CNS permeability risk, the 3-methoxy derivative provides an intrinsic TPSA-driven bias toward peripheral restriction [1] [2].

Building Block for Parallel Library Synthesis

With 4 hydrogen bond acceptors (vs. 3 for the unsubstituted benzyl analog), this compound introduces a strategic H-bond acceptor site via the 3-methoxy oxygen, enabling exploration of binding pockets with complementary H-bond donor residues. This differentiated H-bond topology is a quantifiable advantage when constructing focused libraries aimed at targets where methoxy-mediated interactions are known pharmacophore elements [1] [2].

Reference Standard for Analytical Methods

The commercially specified purity of 95% (Leyan Product No. 2019994) provides a defined quality benchmark for use as a reference standard in HPLC or LC-MS method development for the broader class of N-benzyl-2-aminopropane-1,3-diol derivatives. The distinct retention time arising from its intermediate polarity (XLogP3 = 0.1) relative to both more polar (e.g., hydroxyl-substituted) and more lipophilic (e.g., unsubstituted) analogs facilitates chromatographic method resolution [1] .

Starting Material for Serinol Diol Derivatization

The dual primary alcohol functionality of the serinol backbone provides two reactive handles for further derivatization (e.g., acylation, alkylation, or oxidation), while the 3-methoxybenzyl group moderates polarity. The projected aqueous solubility advantage (XLogP3 = 0.1 vs. 0.2 for the unsubstituted analog) suggests better compatibility with aqueous-phase reactions and simplified workup procedures in parallel synthesis workflows [1] [2].

Application

Selection Property

Validation Focus

Peripheral targeting SAR studies

TPSA-based CNS restriction profile

CNS penetration endpoint review

Parallel library synthesis

Differentiated H-bond acceptor topology

Pharmacophore compatibility review

Analytical reference standard

Reported purity specification

Chromatographic method resolution review

Serinol diol derivatization

Aqueous reaction compatibility

Solubility and workup efficiency review

• [1] PubChem. (2025). Compound Summary for CID 65314869: 2-{[(3-Methoxyphenyl)methyl]amino}propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483561-65-4. View Source
• [2] PubChem. (2025). Compound Summary for CID 14967214: 2-(Benzylamino)propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/124613-28-1. View Source